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Compound of Interest

Compound Name: 2,6-Dibenzylcyclohexanone

Cat. No.: B15475358 Get Quote

An In-Depth Technical Guide to 2,6-
Dibenzylcyclohexanone
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2,6-Dibenzylcyclohexanone. Due to the limited availability of published data for

this specific saturated ketone, this document also presents detailed experimental protocols and

biological activity information for the closely related and extensively studied α,β-unsaturated

analogue, 2,6-Dibenzylidenecyclohexanone, to serve as a valuable reference for researchers.

All quantitative data is summarized in structured tables, and key experimental workflows are

visualized using Graphviz diagrams.

Physical and Chemical Properties of 2,6-
Dibenzylcyclohexanone
While comprehensive experimental data for 2,6-Dibenzylcyclohexanone is not widely

available in the public domain, a summary of its known physical and chemical properties is

presented in Table 1. This information is primarily based on computational predictions and data

from chemical suppliers.
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Table 1: Physical and Chemical Properties of 2,6-Dibenzylcyclohexanone

Property Value Source

Molecular Formula C₂₀H₂₂O LookChem[1]

Molecular Weight 278.39 g/mol LookChem[1]

Density 1.072 g/cm³ LookChem[1]

Boiling Point 420.1 °C at 760 mmHg LookChem[1]

Flash Point 182.3 °C LookChem[1]

Vapor Pressure 2.88E-07 mmHg at 25°C LookChem[1]

LogP 4.457 LookChem[1]

Hydrogen Bond Donor Count 0 LookChem[1]

Hydrogen Bond Acceptor

Count
1 LookChem[1]

Rotatable Bond Count 4 LookChem[1]

Exact Mass 278.167065 g/mol LookChem[1]

CAS Number 36040-03-6 LookChem[1]

Synthesis of 2,6-Dibenzylcyclohexanone
A reported synthesis of 2,6-Dibenzylcyclohexanone involves the reaction of cyclohexanone

with benzyl alcohol.[1] The logical workflow for this synthesis is depicted in the following

diagram.
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Logical Workflow for the Synthesis of 2,6-Dibenzylcyclohexanone

Cyclohexanone

Reaction

Benzyl Alcohol Catalyst

2,6-Dibenzylcyclohexanone

Click to download full resolution via product page

Caption: Synthesis of 2,6-Dibenzylcyclohexanone.

Experimental Protocols: A Reference from 2,6-
Dibenzylidenecyclohexanone
Detailed experimental protocols for the synthesis and characterization of 2,6-
Dibenzylcyclohexanone are scarce. However, extensive literature exists for its unsaturated

analog, 2,6-Dibenzylidenecyclohexanone. The following protocols for the synthesis and

characterization of this related compound are provided as a methodological reference.

Synthesis of 2,6-Dibenzylidenecyclohexanone via
Claisen-Schmidt Condensation
The most common method for the synthesis of 2,6-Dibenzylidenecyclohexanone is the Claisen-

Schmidt condensation of cyclohexanone with two equivalents of benzaldehyde in the presence

of a base, typically sodium hydroxide.

Experimental Workflow:
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Experimental Workflow for the Synthesis of 2,6-Dibenzylidenecyclohexanone

Reactant Preparation

Reaction

Work-up and Purification

Cyclohexanone

Mix Cyclohexanone and Benzaldehyde

Benzaldehyde (2 eq.) Aqueous NaOH

Add to NaOH solution with stirring

Stir at room temperature

Precipitate Formation

Filter the solid

Wash with water and ethanol

Dry the product

Recrystallize from ethanol

2,6-Dibenzylidenecyclohexanone
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Investigative Pathway for Biological Activity
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Hypothesize Potential Activity
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Data Analysis and
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["physical and chemical properties of 2,6-
Dibenzylcyclohexanone"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15475358#physical-and-chemical-properties-of-2-6-
dibenzylcyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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